Cas no 865288-18-2 (N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide)

• Product Name: N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide
• CAS No: 865288-18-2
• MF: C₁₄H₁₀ClN₃O₃S
• MW: 335.765500545502
• CID: 5866617
• PubChem ID: 2104533
• Update Time: 2025-10-31

N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[5-(5-chloro-2-thienyl)-1,3,4-oxadiazol-2-yl]-4-methoxy-
• N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-methoxybenzamide
• F1374-1067
• 865288-18-2
• AKOS024608094
• N-(5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-methoxybenzamide
• N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide

• Inchi： 1S/C14H10ClN3O3S/c1-20-9-4-2-8(3-5-9)12(19)16-14-18-17-13(21-14)10-6-7-11(15)22-10/h2-7H,1H3,(H,16,18,19)
• InChI Key： SHLPKIBNWBTROV-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2SC(Cl)=CC=2)O1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 335.0131401g/mol
• Monoisotopic Mass: 335.0131401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide

Introduction to N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide (CAS No. 865288-18-2)

N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 865288-18-2, represents a novel molecular entity with a unique structural framework that has potential applications in the development of therapeutic agents. The presence of multiple heterocyclic rings and functional groups makes this molecule a subject of intense interest for researchers exploring new chemical entities (NCEs) for drug discovery.

The molecular structure of N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide consists of a thiophene ring substituted with a chlorine atom, connected to an oxadiazole ring. The oxadiazole moiety is further linked to a benzamide group, which is characterized by its methoxy substitution at the para position relative to the amide nitrogen. This particular arrangement of heterocycles and functional groups contributes to the compound's distinct chemical properties and biological activities.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways relevant to human health. The structural features of N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide suggest that it may interact with biological targets such as kinases, transcription factors, and other enzymes involved in disease pathways. For instance, the oxadiazole ring is known to be a privileged scaffold in medicinal chemistry due to its ability to modulate enzyme activity through hydrogen bonding and hydrophobic interactions.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of a thiophene ring with a chlorine substituent can enhance binding affinity to certain protein targets, while the methoxy group on the benzamide moiety can improve solubility and metabolic stability. These features make N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide an attractive candidate for further investigation in preclinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. These computational tools have been instrumental in designing derivatives of N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide that may exhibit enhanced potency and selectivity. By leveraging these technologies, scientists can optimize the pharmacokinetic properties of the compound and reduce off-target effects.

The synthesis of N-(5-chlorothiophen(2H)yl)-1H-[1,3,4]oxadiazol[5(6H)]pyrimidinamide, as it is sometimes referred to in synthetic literature, involves multi-step organic reactions that require careful optimization. The introduction of the chlorothiophene moiety followed by the attachment of the oxadiazole ring and benzamide group necessitates precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

In addition to its potential therapeutic applications, N-(5-chlorothiophen(2H)yl)-1H-[1,3,4]oxadiazol[5(6H)]pyrimidinamide has also been studied for its pharmacological properties. Preclinical data suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The oxadiazole ring is particularly noteworthy for its ability to modulate biological pathways associated with these conditions.

The benzamide group in the structure contributes to the compound's bioavailability by enhancing solubility in aqueous environments while maintaining stability under physiological conditions. This balance between solubility and stability is critical for drug candidates intended for oral administration or systemic delivery. Researchers have also explored prodrug strategies to improve the pharmacokinetic profile of molecules like this one.

The role of heterocyclic compounds in drug discovery cannot be overstated. These molecules often exhibit unique biological activities due to their ability to mimic natural products and interact with biological targets in novel ways. The structural diversity inherent in heterocyclic chemistry provides a rich scaffold for designing new therapeutic agents with tailored properties.

As research continues to uncover new applications for small molecules like N-(5-chlorothiophen(2H)yl)-1H-[1,3,4]oxadiazol[5(6H)]pyrimidinamide, it is likely that additional derivatives will be developed with improved efficacy and safety profiles. The integration of traditional synthetic chemistry with modern computational methods will continue to drive innovation in this field.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Further studies are warranted to explore its therapeutic potential fully. As our understanding of disease mechanisms evolves at a rapid pace, compounds like this one will play an increasingly important role in addressing unmet medical needs.